2-(2-methoxyphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]propanamide

• Molecular Formula: C21H24N2O5
• Molecular Weight: 384.4 g/mol
• IUPAC Name: 2-(2-methoxyphenoxy)-N-[3-(morpholine-4-carbonyl)phenyl]propanamide
• InChI: InChI=1S/C21H24N2O5/c1-15(28-19-9-4-3-8-18(19)26-2)20(24)22-17-7-5-6-16(14-17)21(25)23-10-12-27-13-11-23/h3-9,14-15H,10-13H2,1-2H3,(H,22,24)
• InChI Key: WITKSDGUSUVLFN-UHFFFAOYSA-N
• SMILES: CC(C(=O)NC1=CC=CC(=C1)C(=O)N2CCOCC2)OC3=CC=CC=C3OC

Description

2-(2-methoxyphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]propanamide, also known as MORAb-003, is a monoclonal antibody that has been developed for the treatment of cancer. This antibody targets the EphA3 receptor, which is overexpressed in certain types of cancer cells.

Mechanism of Action

The EphA3 receptor is a member of the Eph receptor tyrosine kinase family, which plays a critical role in cell signaling and regulation. Overexpression of the EphA3 receptor has been observed in a variety of cancer types, including leukemia, lymphoma, and solid tumors. 2-(2-methoxyphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]propanamide specifically binds to the EphA3 receptor, blocking its downstream signaling pathways and inhibiting cancer cell growth and survival.
Biochemical and Physiological Effects:
2-(2-methoxyphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]propanamide has been shown to have a number of biochemical and physiological effects in preclinical models of cancer. In vitro studies have demonstrated that 2-(2-methoxyphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]propanamide can induce cancer cell death through apoptosis and autophagy. In vivo studies have shown that 2-(2-methoxyphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]propanamide can reduce tumor angiogenesis and increase tumor infiltration by immune cells. These effects suggest that 2-(2-methoxyphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]propanamide may have a broad range of anti-cancer activities.

Advantages and Limitations for Lab Experiments

One advantage of 2-(2-methoxyphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]propanamide is its specificity for the EphA3 receptor, which is overexpressed in certain types of cancer cells. This specificity allows for targeted delivery of the antibody to cancer cells, minimizing off-target effects. However, one limitation of 2-(2-methoxyphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]propanamide is its potential immunogenicity, which may limit its efficacy in some patients. Additionally, the high cost of antibody production and purification may limit the availability of 2-(2-methoxyphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]propanamide for clinical use.

Future Directions

There are several future directions for the research and development of 2-(2-methoxyphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]propanamide. One direction is the optimization of the antibody for clinical use, including the identification of suitable patient populations and the optimization of dosing regimens. Another direction is the development of combination therapies that can enhance the efficacy of 2-(2-methoxyphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]propanamide, including chemotherapy, radiation therapy, and other immunotherapies. Finally, the development of new antibodies targeting other members of the Eph receptor tyrosine kinase family may provide additional therapeutic options for the treatment of cancer.

Synthesis Methods

The synthesis of 2-(2-methoxyphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]propanamide involves the production of monoclonal antibodies using hybridoma technology. Hybridoma cells are created by fusing antibody-producing B cells with myeloma cells, resulting in immortalized cells that can produce large quantities of a specific antibody. The hybridoma cells are then screened for antibodies that specifically bind to the EphA3 receptor. Once a suitable hybridoma cell line is identified, the monoclonal antibody is purified and tested for efficacy and safety.

Scientific Research Applications

2-(2-methoxyphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]propanamide has been extensively studied in preclinical models of cancer. In vitro studies have demonstrated that 2-(2-methoxyphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]propanamide can inhibit the growth and survival of cancer cells that overexpress the EphA3 receptor. In vivo studies have shown that 2-(2-methoxyphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]propanamide can reduce tumor growth and metastasis in mouse models of cancer. These studies suggest that 2-(2-methoxyphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]propanamide may have therapeutic potential for the treatment of cancer.